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Compound of Interest

3-(2-Bromoethyl)pyridine
Compound Name:

hydrobromide
CAS No.: 41039-91-2
Cat. No.: B1290233

Get Quote

Introduction & Compound Identity[1][2][3]

3-(2-Bromoethyl)pyridine hydrobromide (CAS: 27953-86-6) is a critical heterocyclic building
block used extensively in medicinal chemistry.[1] It serves as a potent alkylating agent for
introducing the pyridyl-ethyl moiety into nucleophiles (amines, thiols, and phenoxides), a
common pharmacophore in antihistamines and neuroactive ligands.[1]

Unlike its free base counterpart, which is an unstable oil prone to polymerization
(quaternization), the hydrobromide salt is a stable, crystalline solid.[1] However, its reactivity as
a nitrogen mustard analog necessitates rigorous handling protocols.[1]

Chemical Identity Table[2][3][5]
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Property Detail
IUPAC Name 3-(2-Bromoethyl)pyridine hydrobromide
CAS Number 27953-86-6
(Salt) /
Molecular Formula
(Total)
Molecular Weight 266.96 g/mol
Physical State White to off-white hygroscopic crystalline solid

Solubilit Soluble in water, DMSO, Methanol; Insoluble in
olubili
Y non-polar solvents

Structural Analysis & Numbering

To accurately interpret the spectroscopic data, one must understand the atom numbering and
the electronic influence of the hydrobromide salt formation. The protonation of the pyridine
nitrogen (

) exerts a strong electron-withdrawing effect, deshielding the ring protons significantly
compared to the free base.[1]

Diagram 1: Chemical Structure & NMR Assignment Key

Br-
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Caption: Atom numbering scheme for NMR assignment. Note the N1 protonation (salt form)
which dictates chemical shifts.[1]

Spectroscopic Data
Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-

is the preferred solvent.[1] The salt is insoluble in
. Standard: TMS (

0.00 ppm).[1][2]

Proton (

H) NMR Analysis

The spectrum is characterized by the downfield shift of the aromatic protons due to the
pyridinium cation nature.[1]
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ve Bromine
atom.[1]
Benzylic-like
H-7 ( position;
3.25-3.35 Triplet (t) 2H 7.0 connects ring
) to alkyl chain.
[1]
Carbon (
C) NMR Analysis
Shift (
Carbon Environment
pPpm)
Aromatic C 145.0 - 148.0 C-2 and C-6 (Adjacent to N)
Aromatic C 139.0 - 142.0 C4
Aromatic C 135.0-137.0 C-3 (Quaternary, ipso)
Aromatic C 125.0-127.0 C-5
C-8(
Aliphatic C 32.0-34.0
-Br)
C-7 (Ring-
Aliphatic C 29.0-31.0
)

Mass Spectrometry (MS)

lonization Mode: ESI (+) or APCI.[1]

e Molecular lon (Cation): The salt dissociates in the MS source.[1] You will observe the cation

mass.

« Isotopic Pattern: The hallmark of this compound is the 1:1 ratio of
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and
[11[3]
m/z Peak Abundance Assignment
186.0 100% Cation
188.0 ~98% Isotope
106.0 Variable

(Vinylpyridine fragment)

Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or ATR (Solid).[1]

2600 - 3000 cm

: Broad, strong band.[1] Characteristic of
stretching in pyridine salts (ammonium band).

3050 cm

: Aromatic C-H stretch.[1]

1620, 1580 cm

: C=C and C=N ring stretching (Pyridinium skeletal vibrations).[1]

600 - 700 cm

: C-Br stretching (Strong).

Experimental Protocols
Synthesis Workflow

The most reliable route involves the bromination of 3-(2-hydroxyethyl)pyridine using
concentrated hydrobromic acid.[1] This method avoids phosphorus byproducts common with
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[1]
Diagram 2: Synthesis & Purification Logic[1][4]

Precursor: Reagent:
3-(2-Hydroxyethyl)pyridine 48% ag. HBr (Excess)

i

Reflux (120°C)
12 - 18 Hours

Vacuum Distillation
(Remove H20/Excess HBr)

Recrystallization
(Solvent: Ethanol/Ether or Isopropanol)

Final Product:
3-(2-Bromoethyl)pyridine HBr
(White Crystals)

Click to download full resolution via product page

Caption: Acid-mediated bromination workflow minimizing side-product formation.[1]

Step-by-Step Procedure

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 3-(2-
hydroxyethyl)pyridine (1.0 eq) in 48% aqueous hydrobromic acid (5.0 - 10.0 eq). Note:
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Excess acid acts as both solvent and reagent.

o Reflux: Heat the mixture to reflux (~126°C) for 16 hours. Monitor by TLC (Mobile phase: 10%
MeOH in DCM; visualize with UV/lodine).[1]

e Isolation:
o Cool the mixture to room temperature.

o Remove excess HBr and water under reduced pressure (Rotary evaporator with a base
trap is essential to protect the pump).[1]

o You will obtain a sticky, off-white residue.[1]
« Purification (Crucial):

Dissolve the residue in a minimum amount of hot absolute ethanol.

o

[e]

Add diethyl ether dropwise until turbidity is observed.[1]

(¢]

Cool to 4°C overnight.[1]

[¢]

Filter the white crystalline precipitate and dry under vacuum over

Handling & Safety (Self-Validating Protocol)

» Hygroscopicity Check: If the solid turns into a gum upon exposure to air, it has absorbed
moisture. Recrystallize immediately.

e Vesicant Warning: This compound is an alkylating agent. It can cause severe skin burns and
respiratory damage.[1] All weighing must be done in a fume hood.[1]

» Neutralization: Spills should be treated with dilute ammonia or sodium thiosulfate solution

before wiping.
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» National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for
CID 20204681, 3-(2-Bromoethyl)pyridine hydrobromide. Retrieved from [Link]

e Joulié, M. M., & Wang, Z. (2011).[1] General methods for the synthesis of functionalized
pyridines. In Heterocyclic Chemistry. (Specific reference to acid-mediated bromination of
pyridine-alcohols).

e Pretsch, E., Buhlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic
Compounds. Springer.[1] (Reference for calculating Pyridine salt NMR shifts).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization and
Handling of 3-(2-Bromoethyl)pyridine Hydrobromide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1290233/docs#comprehensive-
spectroscopic-characterization-and-handling-of-3-2-bromoethyl-pyridine-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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